Cas no 86123-08-2 (Benzoic acid, 4-(bromomethyl)-, 2-oxo-2-phenylethyl ester)

• Product Name: Benzoic acid, 4-(bromomethyl)-, 2-oxo-2-phenylethyl ester
• CAS No: 86123-08-2
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 662581
• PubChem ID: 54193597
• Update Time: 2025-04-19

Benzoic acid, 4-(bromomethyl)-, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-, 2-oxo-2-phenylethyl ester
• phenacyl 4-(bromomethyl)benzoate
• 2-Oxo-2-phenylethyl 4-(bromomethyl)benzoate
• 86123-08-2
• UFISCJISMUQEFR-UHFFFAOYSA-N
• SCHEMBL6777691
• 4-(Bromomethyl)benzoic acid phenacyl ester
• DTXSID40709681

• Inchi： 1S/C16H13BrO3/c17-10-12-6-8-14(9-7-12)16(19)20-11-15(18)13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key： UFISCJISMUQEFR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 332.00481g/mol
• Monoisotopic Mass: 332.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų